Cas no 2503207-16-5 ([2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride)

• Product Name: [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride
• CAS No: 2503207-16-5
• MF: C₁₀H₁₂Cl₃N
• MW: 252.567979812622
• CID: 5960497
• PubChem ID: 75074191
• Update Time: 2025-06-12

[2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(2,3-dichlorophenyl)cyclopropyl]methanamine hydrochloride
• EN300-6495436
• 2503207-16-5
• [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride

• Inchi： 1S/C10H11Cl2N.ClH/c11-9-3-1-2-7(10(9)12)8-4-6(8)5-13;/h1-3,6,8H,4-5,13H2;1H
• InChI Key： WANXSJZUKXJLEY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CC1CN)Cl.Cl

Computed Properties

• Exact Mass: 251.003532g/mol
• Monoisotopic Mass: 251.003532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride

Introduction to [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride (CAS No. 2503207-16-5)

[2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride (CAS No. 2503207-16-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amine derivatives, characterized by a cyclopropyl group attached to a benzene ring substituted with two chlorine atoms, and a methylamino group that is further protonated to form the hydrochloride salt.

The structural motif of [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride is particularly intriguing from a chemical perspective. The presence of the cyclopropyl ring introduces rigidity into the molecular framework, which can influence both the electronic and steric properties of the compound. This rigidity, combined with the electron-withdrawing effect of the chlorine atoms on the benzene ring, can modulate the reactivity and binding affinity of the molecule towards biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic profiles of such compounds. Studies using molecular modeling techniques have suggested that [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride may exhibit favorable interactions with certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery.

In the realm of medicinal chemistry, the development of novel amine derivatives has been a focal point due to their diverse biological activities. The compound [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride has been explored for its potential role in modulating inflammatory pathways. Preliminary in vitro studies have indicated that this compound may interact with key inflammatory mediators, suggesting its utility in addressing conditions characterized by excessive inflammation.

The synthesis of [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the dichlorophenyl group onto the cyclopropyl ring is a critical step, as it significantly influences the overall reactivity and biological activity of the molecule. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a regulatory perspective, [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride must undergo rigorous testing to ensure its safety and efficacy before it can be considered for clinical use. This includes comprehensive toxicological studies to assess potential side effects and interaction profiles with other drugs. The hydrochloride salt form enhances the solubility of the compound, which is an important factor in drug formulation and delivery.

The growing interest in targeted therapies has led to increased research into small molecule inhibitors that can selectively modulate specific biological pathways. [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride holds promise as a lead compound for developing targeted therapies against various diseases. Its unique structural features make it a versatile scaffold for further chemical modifications aimed at optimizing its pharmacological properties.

Recent publications in scientific journals have highlighted the potential applications of [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride in treating neurological disorders. The compound's ability to interact with neurotransmitter receptors has been a subject of intense research. By modulating these interactions, it may be possible to develop novel treatments for conditions such as depression and anxiety disorders.

The role of computational tools in drug discovery cannot be overstated. Advanced software packages allow researchers to predict how different compounds will behave in biological systems before conducting expensive wet-lab experiments. These predictions are crucial for identifying promising candidates like [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride that warrant further investigation.

In conclusion, [2-(2,3-Dichlorophenyl)cyclopropyl]methanamine hydrochloride (CAS No. 2503207-16-5) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical applications. Its unique properties make it an attractive candidate for further research aimed at developing new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in modern medicine.